Cas no 197364-67-3 (2-Benzothiazolecarboxylicacid, 6-fluoro-, methyl ester)

• Product Name: 2-Benzothiazolecarboxylicacid, 6-fluoro-, methyl ester
• CAS No: 197364-67-3
• MF: C₉H₆FNO₂S
• MW: 211.212844371796
• CID: 117118
• PubChem ID: 45077169
• Update Time: 2025-04-18

2-Benzothiazolecarboxylicacid, 6-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylicacid, 6-fluoro-, methyl ester
• methyl 6-fluoro-1,3-benzothiazole-2-carboxylate
• 2-Benzothiazolecarboxylicacid,6-fluoro-,methylester(9CI)
• Methyl (6-fluorobenzothiazol-2-yl)formate
• 197364-67-3
• 2-benzothiazolecarboxylic acid,6-fluoro-,methyl ester
• UGFSVUAYIZSEPG-UHFFFAOYSA-N
• SCHEMBL25219141

• Inchi： 1S/C9H6FNO2S/c1-13-9(12)8-11-6-3-2-5(10)4-7(6)14-8/h2-4H,1H3
• InChI Key： UGFSVUAYIZSEPG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=NC2C=CC(=CC1=2)F

Computed Properties

• Exact Mass: 211.01038
• Monoisotopic Mass: 211.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 39.19